Cas no 37889-60-4 (DIMIDIUM BROMIDE MONOHYDRATE)

• Product Name: DIMIDIUM BROMIDE MONOHYDRATE
• CAS No: 37889-60-4
• MF: C₂₀H₂₀BrN₃O
• MW: 398.296303749084
• CID: 95514
• PubChem ID: 19797142
• Update Time: 2025-04-18

DIMIDIUM BROMIDE MONOHYDRATE Chemical and Physical Properties

Names and Identifiers

• DIMIDIUM BROMIDE MONOHYDRATE
• Dimidium bromide hydrate.
• 3,8-Diamino-5-methyl-6-phenylbenzo[c]quinoline-5-iumbromide
• 3,8-DIAMINO-5-METHYL-6-PHENYLPHENANTHRIDINIUM BROMIDE MONOHYDRATE
• Phenanthridinium, 3,8-diamino-5-methyl-6-phenyl-, bromide, monohydrate
• 3,8-Diamino-5-methyl-6-phenylphenanthridin-5-ium bromide hydrate
• 3,8-diamino-5-methyl-6-phenylphenanthridinium bromide hydrate
• 5-methyl-6-phenylphenanthridin-5-ium-3,8-diamine;bromide;hydrate
• Dimidium bromide 1-hydrate
• FT-0639418
• 37889-60-4
• 3,8-Diamino-5-methyl-6-phenylphenanthridin-5-iumbromidehydrate
• SCHEMBL864813

• Inchi： 1S/C20H17N3.BrH.H2O/c1-23-19-12-15(22)8-10-17(19)16-9-7-14(21)11-18(16)20(23)13-5-3-2-4-6-13;;/h2-12,22H,21H2,1H3;1H;1H2
• InChI Key： NQAUNQUZHGCIBT-UHFFFAOYSA-N
• SMILES： [Br-].O.[N+]1(C)C2C=C(C=CC=2C2C=CC(=CC=2C=1C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 397.07900
• Monoisotopic Mass: 397.07897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 13
• XLogP3: 3.9
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 230 °C
• PSA: 65.15000
• LogP: 1.75100
• Solubility: Not available

DIMIDIUM BROMIDE MONOHYDRATE Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22